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Compound of Interest

Compound Name: Disperse blue 359

Cat. No.: B1585479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 359 is a synthetic anthraquinone dye primarily utilized in the textile industry for

dyeing polyester and its blended fabrics. Its chemical designation is 1-amino-4-

(ethylamino)-9,10-dihydro-9,10-dioxoanthracene-2-carbonitrile. Beyond its established role in

textile coloration, the inherent chemical structure of Disperse Blue 359 as an anthraquinone

derivative suggests a potential for broader applications in scientific research and drug

discovery, areas that are increasingly exploring the pharmacological properties of this class of

compounds. This technical guide provides an in-depth review of the known applications of

Disperse Blue 359, alongside a forward-looking perspective on its potential in research and

development.

Physicochemical Properties and Synthesis
A comprehensive understanding of the physicochemical properties of Disperse Blue 359 is

fundamental to its application. Key properties are summarized in the table below.
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Property Value

CAS Number 62570-50-7

Molecular Formula C₁₇H₁₃N₃O₂

Molecular Weight 291.3 g/mol

Appearance Dark blue powder

Solubility Insoluble in water, slightly soluble in DMSO

Density 1.38 g/cm³

The synthesis of Disperse Blue 359 involves a multi-step chemical process, which is outlined

in the diagram below. A detailed experimental protocol for its laboratory-scale synthesis is

provided in the "Experimental Protocols" section.

Synthesis of Disperse Blue 359

1-Aminoanthraquinone Sulfonation
 Chlorosulfonic Acid, DMF

1-Aminoanthraquinone-2-sulfonic acid Chlorination 1-Amino-4-chloroanthraquinone-2-sulfonic acid Amination
 Ethylamine

1-Amino-4-(ethylamino)anthraquinone-2-sulfonic acid Cyanation
 Sodium Cyanide

Disperse Blue 359

Click to download full resolution via product page

Synthesis pathway of Disperse Blue 359.

Applications in the Textile Industry
The primary commercial application of Disperse Blue 359 is in the dyeing of synthetic fibers,

particularly polyester. Its popularity stems from its good color fastness and suitability for various

dyeing techniques.

Dyeing Methods
Disperse Blue 359 can be applied to textiles through several methods, including high-

temperature dyeing, thermosol dyeing, and transfer printing.[1] High-temperature dyeing is a
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common method for polyester, where the dye is applied under pressure at elevated

temperatures to ensure good penetration and fixation.[1] The thermosol process involves

padding the fabric with the dye dispersion and then treating it with dry heat. Transfer printing

utilizes sublimation to transfer the dye from a printed paper onto the fabric.

Performance and Fastness Properties
The performance of a dye is critically evaluated by its fastness properties, which indicate the

resistance of the color to various environmental factors. The table below summarizes the color

fastness ratings for Disperse Blue 359 on polyester fabric.

Fastness Property ISO Rating AATCC Rating

Light Fastness 5-6 -

Washing Fastness (Fading) 5 4-5

Washing Fastness (Staining) 4-5 5

Perspiration Fastness (Fading) 5 4-5

Perspiration Fastness

(Staining)
4-5 5

Ironing Fastness (Fading) - 3

Ironing Fastness (Staining) - 4

Note: Ratings are on a scale of 1 to 5, with 5 being the best.
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Textile Dye Performance Evaluation Workflow
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Workflow for textile dye evaluation.

Applications in Scientific Research and Drug
Development
While not as established as its textile applications, the anthraquinone core of Disperse Blue
359 presents intriguing possibilities for its use in biomedical research, particularly in the context
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of drug discovery.

Potential as an Anticancer Agent
Anthraquinone derivatives are a well-known class of compounds with significant anticancer

activity.[2] Their planar aromatic structure allows them to intercalate into the DNA double helix,

a mechanism that can disrupt DNA replication and transcription, ultimately leading to apoptosis

in cancer cells.[2] Furthermore, some anthraquinones are known to inhibit topoisomerase II, an

enzyme crucial for resolving DNA topological problems during cell division.[2] This dual mode

of action makes them potent chemotherapeutic agents. While Disperse Blue 359 itself has not

been extensively studied for its anticancer properties, its structural similarity to other

pharmacologically active anthraquinones warrants investigation.

Conceptual Anticancer Mechanism of Anthraquinone Dyes

Anthraquinone
Dye

DNA Intercalation Topoisomerase II
Inhibition

Inhibition of
Replication & Transcription

Apoptosis

DNA Strand Breaks
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Anticancer mechanism of anthraquinones.

Use as a Fluorescent Probe
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The fluorescent properties of anthraquinone derivatives also make them candidates for use as

molecular probes in cell biology. Their ability to intercalate into DNA can be harnessed for

visualizing nuclear structures. Moreover, their fluorescence characteristics may be sensitive to

the local microenvironment, allowing for the study of cellular processes. While specific

protocols for Disperse Blue 359 are not yet established, the general principles of using

fluorescent dyes for cellular imaging can be applied.

Environmental and Toxicological Profile
The environmental fate and toxicity of disperse dyes are of significant concern due to their

widespread use and potential for release into aquatic ecosystems. Data on the ecotoxicity of

Disperse Blue 359 is limited; however, information on the related compound, Disperse Blue

35, provides some insight.

Ecotoxicity Data for Disperse Blue 35

Oral LD50 (Rat) >2000 mg/kg

Note: This data is for Disperse Blue 35 and should be considered indicative for Disperse Blue
359.

The low water solubility of disperse dyes means they tend to adsorb to sludge in wastewater

treatment plants. Biodegradation of anthraquinone dyes can be slow, and there is potential for

bioaccumulation. Further research is needed to fully characterize the environmental and

toxicological profile of Disperse Blue 359.

Experimental Protocols
Synthesis of Disperse Blue 359
This protocol is adapted from patent literature and describes a laboratory-scale synthesis.

Materials:

1-Aminoanthraquinone

Chlorosulfonic acid
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N,N-Dimethylformamide (DMF)

Ethylamine

Sodium cyanide

Standard laboratory glassware and equipment

Procedure:

Sulfonation: In a reaction vessel, dissolve 1-aminoanthraquinone in DMF. Slowly add

chlorosulfonic acid while maintaining the temperature. Heat the mixture to drive the reaction

to completion, yielding 1-aminoanthraquinone-2-sulfonic acid.

Chlorination: The sulfonic acid derivative is then chlorinated to produce 1-amino-4-

chloroanthraquinone-2-sulfonic acid.

Amination: React the chlorinated intermediate with ethylamine to substitute the chloro group,

forming 1-amino-4-(ethylamino)anthraquinone-2-sulfonic acid.

Cyanation: The final step involves the reaction with sodium cyanide to introduce the nitrile

group, yielding Disperse Blue 359.

Purification: The crude product is purified by recrystallization.

Disclaimer: This is a generalized protocol. Specific reaction conditions, including temperatures,

reaction times, and molar ratios, should be optimized based on laboratory-specific equipment

and safety protocols. The use of sodium cyanide requires extreme caution and appropriate

safety measures.

DNA Intercalation Assay (Conceptual Protocol)
This protocol provides a general framework for investigating the DNA intercalating potential of

Disperse Blue 359.

Materials:

Disperse Blue 359
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Calf thymus DNA (ctDNA)

Tris-HCl buffer

UV-Vis spectrophotometer

Fluorometer

Procedure:

Prepare Solutions: Prepare a stock solution of Disperse Blue 359 in a suitable solvent (e.g.,

DMSO). Prepare a stock solution of ctDNA in Tris-HCl buffer.

UV-Vis Titration: To a fixed concentration of Disperse Blue 359, incrementally add aliquots

of the ctDNA solution. Record the UV-Vis spectrum after each addition. Hypochromism

(decrease in absorbance) and a bathochromic shift (redshift) in the absorption maximum are

indicative of intercalation.

Fluorescence Titration: To a fixed concentration of ctDNA, incrementally add aliquots of the

Disperse Blue 359 solution. Record the fluorescence emission spectrum after each

addition. Changes in fluorescence intensity can indicate binding to DNA.

Data Analysis: Analyze the spectral data to determine the binding constant (K) and the

number of binding sites (n).

Topoisomerase II Inhibition Assay (Conceptual Protocol)
This protocol outlines a general method to assess the inhibitory effect of Disperse Blue 359 on

topoisomerase II.

Materials:

Disperse Blue 359

Human topoisomerase II enzyme

Supercoiled plasmid DNA (e.g., pBR322)
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ATP

Assay buffer

Agarose gel electrophoresis system

Procedure:

Reaction Setup: In a microcentrifuge tube, combine the assay buffer, supercoiled plasmid

DNA, and varying concentrations of Disperse Blue 359.

Enzyme Addition: Add topoisomerase II to the reaction mixture.

Incubation: Incubate the reaction at 37°C for a specified time (e.g., 30 minutes) to allow for

the enzyme to relax the supercoiled DNA.

Termination: Stop the reaction by adding a stop buffer containing a protein denaturant and a

loading dye.

Gel Electrophoresis: Analyze the reaction products by agarose gel electrophoresis.

Visualization: Stain the gel with a DNA stain (e.g., ethidium bromide) and visualize the DNA

bands under UV light. Inhibition of topoisomerase II will result in a decrease in the amount of

relaxed DNA and an increase in the amount of supercoiled DNA compared to the control

without the inhibitor.

Fluorescent Staining of Cells (Conceptual Protocol)
This protocol provides a general guideline for using Disperse Blue 359 as a fluorescent stain

for cellular imaging.

Materials:

Disperse Blue 359

Cell culture medium

Phosphate-buffered saline (PBS)
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Formaldehyde (for fixing)

Fluorescence microscope

Procedure:

Cell Culture: Grow cells of interest on a suitable substrate (e.g., glass coverslips) in a culture

dish.

Staining: Prepare a working solution of Disperse Blue 359 in cell culture medium. Remove

the existing medium from the cells and replace it with the staining solution.

Incubation: Incubate the cells with the dye for a specific period to allow for cellular uptake.

Washing: Remove the staining solution and wash the cells several times with PBS to remove

excess dye.

Fixing (Optional): If desired, fix the cells with a formaldehyde solution.

Imaging: Mount the coverslip on a microscope slide and observe the stained cells using a

fluorescence microscope with appropriate filter sets for excitation and emission.

Conclusion
Disperse Blue 359 is a commercially important dye with well-established applications in the

textile industry. Its robust performance and vibrant color make it a preferred choice for dyeing

synthetic fibers. Beyond this traditional role, its anthraquinone structure opens up a promising

avenue for exploration in scientific research and drug development. The potential for DNA

intercalation and topoisomerase II inhibition suggests that Disperse Blue 359 and its

derivatives could be investigated as novel anticancer agents. Furthermore, its fluorescent

properties may be leveraged for the development of new molecular probes for cellular imaging.

While further research is needed to fully elucidate its biological activities and toxicological

profile, Disperse Blue 359 represents a molecule of interest at the intersection of materials

science and biomedical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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